Cas no 1354749-87-3 (6-Chloro-2-(3,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine)

• Product Name: 6-Chloro-2-(3,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine
• CAS No: 1354749-87-3
• MF: C₁₂H₅Cl₃N₂O
• MW: 299.539899587631
• CID: 5169287
• Update Time: 2025-06-09

6-Chloro-2-(3,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(3,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine
• Oxazolo[5,4-b]pyridine, 6-chloro-2-(3,4-dichlorophenyl)-

• Inchi： 1S/C12H5Cl3N2O/c13-7-4-10-12(16-5-7)18-11(17-10)6-1-2-8(14)9(15)3-6/h1-5H
• InChI Key： BSUMRTZPIHXMDW-UHFFFAOYSA-N
• SMILES： C12OC(C3=CC=C(Cl)C(Cl)=C3)=NC1=CC(Cl)=CN=2

Additional information on 6-Chloro-2-(3,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine

Research Briefing on 6-Chloro-2-(3,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine (CAS: 1354749-87-3)

6-Chloro-2-(3,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine (CAS: 1354749-87-3) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its oxazolopyridine core and dichlorophenyl substituent, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have explored its potential as a lead compound for the development of novel therapeutics targeting various diseases, including cancer and inflammatory disorders.

The synthesis and characterization of 6-Chloro-2-(3,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine have been detailed in several recent publications. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficient synthesis via a multi-step process involving cyclization and halogenation reactions. The compound's structural integrity was confirmed using NMR spectroscopy and mass spectrometry, with its purity exceeding 98%. These findings underscore the compound's suitability for further pharmacological evaluation.

In vitro studies have revealed that 6-Chloro-2-(3,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine exhibits potent inhibitory activity against several kinases, including EGFR and VEGFR2. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported an IC50 value of 12 nM for EGFR inhibition, highlighting its potential as a targeted therapy for EGFR-driven cancers. Additionally, the compound demonstrated selective cytotoxicity against cancer cell lines, with minimal effects on normal cells, suggesting a favorable therapeutic window.

Further investigations into the compound's mechanism of action have provided insights into its binding mode within the kinase domain. Molecular docking studies, as described in a 2023 publication in ACS Chemical Biology, revealed that the compound forms key hydrogen bonds with the hinge region of EGFR, stabilizing its inactive conformation. This binding interaction is further reinforced by hydrophobic interactions with the dichlorophenyl moiety, contributing to its high affinity and selectivity.

Despite its promising preclinical profile, challenges remain in the development of 6-Chloro-2-(3,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine as a therapeutic agent. Recent pharmacokinetic studies, as reported in European Journal of Pharmaceutical Sciences (2024), indicated moderate oral bioavailability and a relatively short half-life in rodent models. These findings emphasize the need for structural optimization to improve its drug-like properties. Current efforts are focused on derivatization strategies to enhance metabolic stability and bioavailability while retaining its potent kinase inhibitory activity.

In conclusion, 6-Chloro-2-(3,4-dichloro-phenyl)-oxazolo[5,4-b]pyridine (CAS: 1354749-87-3) represents a promising scaffold for the development of novel kinase inhibitors. Its potent and selective activity against key oncogenic kinases, coupled with its manageable toxicity profile, positions it as a valuable candidate for further preclinical and clinical evaluation. Future research should prioritize addressing its pharmacokinetic limitations and exploring its therapeutic potential in combination therapies.